An In-Depth Technical Guide to the Crosslinking Mechanism of Methyl N-Succinimidyl Adipate
An In-Depth Technical Guide to the Crosslinking Mechanism of Methyl N-Succinimidyl Adipate
For Researchers, Scientists, and Drug Development Professionals
Introduction
Methyl N-Succinimidyl Adipate (B1204190) (MSA) is a heterobifunctional crosslinking agent utilized in bioconjugation, drug delivery, and the study of protein-protein interactions.[1] Its unique structure, featuring both a highly reactive N-hydroxysuccinimide (NHS) ester and a less reactive methyl ester, allows for controlled, sequential conjugation strategies. This guide provides a comprehensive overview of the chemical mechanism of MSA crosslinking, detailed experimental protocols, and relevant quantitative data to empower researchers in their application of this versatile reagent.
The Core Mechanism: A Tale of Two Esters
Methyl N-Succinimidyl Adipate is structurally defined as the 6-methyl ester of 1-(2,5-dioxo-1-pyrrolidinyl) hexanedioic acid.[2] This configuration imparts a heterobifunctional nature to the molecule, with each end exhibiting distinct reactivity. The spacer arm, the adipate chain, separates these two functional groups by a distance of 7.2 Angstroms.[3]
The primary mechanism of MSA crosslinking revolves around the reactivity of its N-hydroxysuccinimide (NHS) ester. NHS esters are widely employed in bioconjugation due to their high reactivity towards primary aliphatic amines, such as those found on the N-terminus of polypeptide chains and the side chain of lysine (B10760008) residues.[4][5] The reaction is a nucleophilic acyl substitution, where the unprotonated primary amine acts as a nucleophile, attacking the carbonyl carbon of the NHS ester. This leads to the formation of a stable, covalent amide bond and the release of N-hydroxysuccinimide (NHS) as a byproduct.[4][6]
The methyl ester group on the opposite end of the MSA molecule is significantly less reactive towards amines under the mild, aqueous conditions typically used for bioconjugation.[7][8] This disparity in reactivity allows for a "masked" or sequential approach to crosslinking. The highly reactive NHS ester can be selectively reacted with a primary amine on one protein, leaving the methyl ester intact for a subsequent, more forcing reaction, or for other chemical modifications.
Key Reaction Steps:
-
Activation and Primary Amine Attack: The crosslinking process is initiated by the reaction of the NHS ester with a primary amine. This reaction is most efficient in a slightly alkaline environment (pH 7.2-8.5), which ensures a sufficient population of deprotonated, nucleophilic primary amines.[6][9]
-
Formation of a Stable Amide Bond: The nucleophilic attack results in the formation of a stable amide bond, covalently linking the MSA molecule to the target protein.
-
Release of N-hydroxysuccinimide: The N-hydroxysuccinimide moiety is released as a leaving group.
Factors Influencing Crosslinking Efficiency
Several factors can influence the success and efficiency of MSA crosslinking:
-
pH: The reaction rate is highly pH-dependent. While alkaline conditions favor the deprotonation of primary amines, increasing the pH also accelerates the hydrolysis of the NHS ester, a competing and undesirable side reaction.[6]
-
Concentration: The concentrations of both the protein and the crosslinker play a crucial role. Higher concentrations generally lead to higher crosslinking efficiency.
-
Temperature and Time: Reactions are typically carried out at room temperature or 4°C. The optimal reaction time needs to be determined empirically, balancing sufficient crosslinking with minimal protein degradation.
-
Buffer Composition: Buffers containing primary amines, such as Tris or glycine, are incompatible with NHS ester reactions as they will compete for reaction with the crosslinker.[6] Phosphate, carbonate-bicarbonate, HEPES, and borate (B1201080) buffers are commonly used.[6]
Quantitative Data Summary
The following tables summarize key quantitative data related to NHS ester crosslinking reactions.
| Parameter | Value | Conditions | Reference(s) |
| Optimal pH Range | 7.2 - 9.0 | Aqueous Buffer | [6] |
| Spacer Arm Length | 7.2 Å | [3] | |
| Molecular Weight | 257.24 g/mol | [10] | |
| Molecular Formula | C₁₁H₁₅NO₆ | [10] |
| pH | Temperature | Half-life of NHS Ester Hydrolysis | Reference(s) |
| 7.0 | 0°C | 4 - 5 hours | [6] |
| 8.6 | 4°C | 10 minutes | [6] |
Experimental Protocols
General Protocol for Protein Crosslinking with Methyl N-Succinimidyl Adipate
This protocol provides a general guideline for crosslinking a protein with MSA. Optimal conditions may vary depending on the specific application and proteins involved.
Materials:
-
Methyl N-Succinimidyl Adipate (MSA)
-
Anhydrous dimethyl sulfoxide (B87167) (DMSO) or dimethylformamide (DMF)
-
Protein of interest in a suitable amine-free buffer (e.g., Phosphate Buffered Saline, pH 7.2-8.0)
-
Quenching buffer (e.g., 1 M Tris-HCl, pH 7.5)
-
Desalting column or dialysis equipment
Procedure:
-
Prepare MSA Stock Solution: Immediately before use, dissolve MSA in anhydrous DMSO or DMF to a concentration of 10-50 mM.
-
Protein Preparation: Ensure the protein solution is at an appropriate concentration (typically 1-10 mg/mL) in an amine-free buffer.
-
Crosslinking Reaction: Add the MSA stock solution to the protein solution to achieve the desired final concentration of the crosslinker. A 10- to 50-fold molar excess of MSA over the protein is a common starting point.
-
Incubation: Incubate the reaction mixture for 30 minutes to 2 hours at room temperature or 4°C. The optimal time and temperature should be determined empirically.
-
Quenching: Stop the reaction by adding the quenching buffer to a final concentration of 20-50 mM. Incubate for 15 minutes at room temperature.
-
Purification: Remove excess, unreacted MSA and byproducts by desalting or dialysis against an appropriate buffer.
-
Analysis: Analyze the crosslinked products using methods such as SDS-PAGE, Western blotting, or mass spectrometry.
Protocol for Identification of Cross-linked Peptides by Mass Spectrometry
This protocol outlines a general workflow for identifying cross-linked peptides from a protein complex.
Materials:
-
Cross-linked protein sample
-
Dithiothreitol (DTT)
-
Iodoacetamide (IAA)
-
Trypsin (or other suitable protease)
-
Trifluoroacetic acid (TFA)
-
C18 desalting columns
-
LC-MS/MS system
Procedure:
-
Reduction and Alkylation: Reduce the disulfide bonds in the cross-linked protein sample by incubating with DTT. Subsequently, alkylate the free thiols with IAA to prevent disulfide bond reformation.
-
Proteolytic Digestion: Digest the protein sample with trypsin overnight at 37°C.
-
Acidification and Desalting: Acidify the peptide mixture with TFA and desalt using C18 columns.
-
LC-MS/MS Analysis: Analyze the desalted peptide mixture using a high-resolution LC-MS/MS system.
-
Data Analysis: Utilize specialized software to search the MS/MS data against a protein sequence database to identify the cross-linked peptides. The software should be capable of handling the complexity of spectra from two linked peptides.[11]
Mandatory Visualizations
References
- 1. chemimpex.com [chemimpex.com]
- 2. 118380-06-6 CAS MSDS (METHYL N-SUCCINIMIDYL ADIPATE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
- 3. Methyl N-Succinimidyl Adipate | 118380-06-6 - Coompo [coompo.com]
- 4. benchchem.com [benchchem.com]
- 5. benchchem.com [benchchem.com]
- 6. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - TW [thermofisher.com]
- 7. Protein methylation - PubMed [pubmed.ncbi.nlm.nih.gov]
- 8. Demethylation of protein carboxyl methyl esters: a nonenzymatic process in human erythrocytes? - PubMed [pubmed.ncbi.nlm.nih.gov]
- 9. lumiprobe.com [lumiprobe.com]
- 10. scbt.com [scbt.com]
- 11. Detecting cross-linked peptides by searching against a database of cross-linked peptide pairs - PMC [pmc.ncbi.nlm.nih.gov]
